Cas no 1566284-32-9 (1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1566284-32-9
• MF: C₈H₈BrN₅
• MW: 254.086619377136
• CID: 5709683
• PubChem ID: 104813595
• Update Time: 2025-05-27

1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1566284-32-9
• EN300-1114759
• 1-[(5-Bromopyridin-2-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H8BrN5/c9-6-1-2-7(11-3-6)4-14-5-8(10)12-13-14/h1-3,5H,4,10H2
• InChI Key： PEBUVCPUTUXXCC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 252.99631g/mol
• Monoisotopic Mass: 252.99631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine

Comprehensive Analysis of 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1566284-32-9): Applications and Innovations

The compound 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1566284-32-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 5-bromopyridine moiety with a 1,2,3-triazole ring, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold and antimicrobial agent, aligning with current industry demands for novel bioactive compounds.

In the context of modern drug development, the click chemistry-compatible 1,2,3-triazole core of this compound enables efficient modular synthesis. This property addresses the growing need for high-throughput screening platforms in pharmaceutical R&D. The presence of both bromine and amine functional groups allows for diverse derivatization pathways, a feature particularly valuable in fragment-based drug design strategies that dominate current medicinal chemistry approaches.

The 5-bromopyridine component contributes to enhanced bioavailability and target binding affinity, characteristics that answer the pharmaceutical industry's call for improved drug-like properties. Recent studies suggest potential applications in developing selective enzyme modulators, with particular interest in its hydrogen bonding capacity and metal coordination properties - features highly relevant to structure-activity relationship (SAR) optimization.

From a synthetic chemistry perspective, the compound's crystalline nature and moderate solubility profile make it suitable for X-ray crystallography studies, addressing the structural biology community's need for well-defined molecular probes. Its stability under various pH conditions has prompted investigations into its use as a bioconjugation reagent, particularly in the development of targeted drug delivery systems - a hot topic in precision medicine research.

In material science applications, the electron-deficient pyridine ring coupled with the electron-rich triazole creates interesting charge transfer properties. This unique electronic configuration has sparked interest in developing organic electronic materials, particularly for sensor applications where molecular recognition is crucial. The compound's fluorescence quenching behavior is also being explored for bioimaging probes development.

The growing demand for sustainable synthetic methods has led to optimization of this compound's production using catalytic processes and green chemistry principles. Recent advances demonstrate its preparation via copper-catalyzed azide-alkyne cycloaddition (CuAAC) with improved atom economy, responding to the chemical industry's emphasis on environmentally friendly synthesis.

Analytical characterization of 1566284-32-9 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and HPLC purity analysis, reflecting the stringent quality standards required in modern chemical research. The compound's well-defined spectroscopic fingerprints facilitate its identification in complex reaction mixtures, an important consideration for process chemistry applications.

In the context of intellectual property, several patents have emerged featuring derivatives of 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine, particularly in areas of cancer therapeutics and neurological disorders. This patent activity underscores the compound's commercial potential and aligns with current pharmaceutical industry trends toward personalized medicine approaches.

The compound's structure-property relationships continue to be an active area of computational chemistry research, with molecular docking studies predicting favorable interactions with various biological targets. These in silico investigations complement experimental work and accelerate the identification of promising therapeutic candidates in the era of AI-driven drug discovery.

As regulatory requirements evolve, the toxicological profile and metabolic stability of 1-(5-bromopyridin-2-yl)methyl-1H-1,2,3-triazol-4-amine derivatives are being systematically evaluated. These studies address the growing emphasis on ADMET properties in early-stage drug development, reflecting the pharmaceutical industry's commitment to reducing late-stage attrition rates.

The compound's versatility is further demonstrated by its emerging applications in chemical biology as a molecular probe for studying enzyme mechanisms. Its ability to serve as a pharmacophore in diverse biological contexts makes it particularly valuable for target identification and validation studies, which are critical steps in contemporary drug discovery pipelines.

Looking forward, the scientific community anticipates expanded applications of 1566284-32-9 in combinatorial chemistry libraries and as a building block for supramolecular architectures. Its unique structural features position it well to contribute to advancements in both therapeutic development and functional materials, ensuring its continued relevance across multiple scientific disciplines.